Cas no 54422-45-6 (9-Octadecenamide,N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (9Z)-)

• Product Name: 9-Octadecenamide,N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (9Z)-
• CAS No: 54422-45-6
• MF: C₃₆H₇₁NO₃
• MW: 565.953851938248
• CID: 370878
• PubChem ID: 6442401
• Update Time: 2025-04-19

9-Octadecenamide,N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide,N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (9Z)-
• (Z)-N-(1,3-dihydroxyoctadecan-2-yl)octadec-9-enamide
• N-(1,3-dihydroxyoctadecan-2-yl)octadec-9-enamide
• (9Z)-N-(1,3-Dihydroxyoctadecan-2-yl)octadec-9-enamide
• 2-oleamido-1,3-octadecanediol
• Q27255945
• 9-Octadecenamide, N-(2-hydroxy-1-(hydroxymethyl)heptadecyl)-, (9Z)-
• 54422-45-6
• SCHEMBL75097
• DTXSID601021255
• (9Z)-N-(2-hydroxy-1-(hydroxymethyl)heptadecyl)-9-octadecenamide
• UNII-30D478BUNR
• 2-OLEAMIDO-1,3-OCTADECANEDIOL [INCI]
• (+/-)-2-OLEAMIDO-1,3-OCTADECANEDIOL
• Cer 18:0;2O/18:1
• 30D478BUNR
• MEXANYL GZ

• Inchi： 1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,34-35,38-39H,3-16,19-33H2,1-2H3,(H,37,40)/b18-17-
• InChI Key： MJQIARGPQMNBGT-ZCXUNETKSA-N
• SMILES： OC(C(CO)NC(CCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 565.54373
• Monoisotopic Mass: 565.54339513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 32
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56